
(2,5-Dichlorophenyl)methanesulfonyl chloride: A
Technical Overview of Physical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:

(2,5-

Dichlorophenyl)methanesulfonyl

chloride

Cat. No.: B591519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2,5-Dichlorophenyl)methanesulfonyl chloride is a chemical compound of interest in

synthetic chemistry, particularly as a potential building block in the development of novel

compounds. Its utility is largely derived from the reactive sulfonyl chloride functional group,

which can readily undergo nucleophilic substitution reactions to form sulfonamides, sulfonate

esters, and other sulfur-containing derivatives. Such derivatives are common scaffolds in

medicinal chemistry and materials science.[1][2] This technical guide provides a summary of

the available physical and chemical data for (2,5-Dichlorophenyl)methanesulfonyl chloride.

Chemical and Physical Properties
A comprehensive experimental determination of all physical properties for (2,5-
Dichlorophenyl)methanesulfonyl chloride is not readily available in the public domain. The

following table summarizes the known and calculated data for this compound.
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Property Value Source

CAS Number 163295-71-4 [3]

Molecular Formula C₇H₅Cl₃O₂S [3]

Molecular Weight 259.5374 g/mol [3]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of (2,5-
Dichlorophenyl)methanesulfonyl chloride are not available in published literature. However,

standard methodologies for determining the physical properties of sulfonyl chlorides can be

adapted.

General Workflow for Physical Property Determination
The logical flow for determining the key physical properties of a synthesized sulfonyl chloride,

such as (2,5-Dichlorophenyl)methanesulfonyl chloride, is outlined below.
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Synthesis & Purification

Physical Property Determination

Synthesis of (2,5-Dichlorophenyl)methanesulfonyl chloride

Purification (e.g., Recrystallization, Chromatography)

Melting Point Determination Boiling Point Determination Density Measurement Solubility Assessment
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Caption: General workflow for determining physical properties.
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Synthesis of (2,5-Dichlorophenyl)methanesulfonyl
chloride
A specific, detailed experimental protocol for the synthesis of (2,5-
Dichlorophenyl)methanesulfonyl chloride is not readily available. However, a general and

common method for the preparation of aryl sulfonyl chlorides is through the chlorosulfonation of

the corresponding aromatic compound.

General Synthesis Pathway
The synthesis of substituted phenylmethanesulfonyl chlorides can often be achieved through

the reaction of the corresponding substituted toluene with a chlorinating agent, followed by

oxidation.
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2,5-Dichlorotoluene
Reaction with

Chlorinating Agent
(e.g., SO₂Cl₂)

Chlorination OxidationFormation of Sulfinyl Chloride (2,5-Dichlorophenyl)methanesulfonyl
chloride

Oxidation to Sulfonyl Chloride
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Caption: A potential synthetic route for the target compound.

Biological Activity and Signaling Pathways
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Currently, there is no publicly available information on the biological activity, mechanism of

action, or any associated signaling pathways for (2,5-Dichlorophenyl)methanesulfonyl
chloride. Sulfonyl chloride compounds are widely utilized in drug discovery and development

as precursors to sulfonamides, which are known to exhibit a broad range of biological activities,

including antibacterial, diuretic, and hypoglycemic effects.[4][5][6] Further research would be

required to determine if (2,5-Dichlorophenyl)methanesulfonyl chloride or its derivatives

possess any significant biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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